Cas no 1337369-10-4 (2-methyl-6-(pyrrolidin-3-yl)methylpyridine)
2-methyl-6-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-6-(pyrrolidin-3-ylmethyl)pyridine
- 2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine
- Pyridine, 2-methyl-6-(3-pyrrolidinylmethyl)-
- 2-methyl-6-(pyrrolidin-3-yl)methylpyridine
-
- MDL: MFCD07383527
- Inchi: 1S/C11H16N2/c1-9-3-2-4-11(13-9)7-10-5-6-12-8-10/h2-4,10,12H,5-8H2,1H3
- InChI Key: SLTVJPYKKFBCKH-UHFFFAOYSA-N
- SMILES: N1CCC(CC2C=CC=C(C)N=2)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 158
- XLogP3: 1.5
- Topological Polar Surface Area: 24.9
2-methyl-6-(pyrrolidin-3-yl)methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-242857-0.05g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 0.05g |
$827.0 | 2024-06-19 | |
| Enamine | EN300-242857-0.1g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 0.1g |
$867.0 | 2024-06-19 | |
| Enamine | EN300-242857-0.25g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 0.25g |
$906.0 | 2024-06-19 | |
| Enamine | EN300-242857-0.5g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 0.5g |
$946.0 | 2024-06-19 | |
| Enamine | EN300-242857-1.0g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 1.0g |
$986.0 | 2024-06-19 | |
| Enamine | EN300-242857-2.5g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 2.5g |
$1931.0 | 2024-06-19 | |
| Enamine | EN300-242857-5.0g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 5.0g |
$2858.0 | 2024-06-19 | |
| Enamine | EN300-242857-10.0g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 95% | 10.0g |
$4236.0 | 2024-06-19 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01021502-1g |
2-Methyl-6-(pyrrolidin-3-ylmethyl)pyridine |
1337369-10-4 | 95% | 1g |
¥4305.0 | 2023-04-03 | |
| Enamine | EN300-242857-1g |
2-methyl-6-[(pyrrolidin-3-yl)methyl]pyridine |
1337369-10-4 | 1g |
$986.0 | 2023-09-15 |
2-methyl-6-(pyrrolidin-3-yl)methylpyridine Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 2-methyl-6-(pyrrolidin-3-yl)methylpyridine
2-Methyl-6-(Pyrrolidin-3-yl)Methylpyridine: A Comprehensive Overview
The compound 2-methyl-6-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337369-10-4) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of 2-methyl-6-(pyrrolidin-3-yl)methylpyridine consists of a pyridine ring substituted with a methyl group at the 2-position and a pyrrolidine moiety attached via a methylene group at the 6-position. This combination of functional groups imparts the molecule with intriguing chemical and physical properties.
Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the pyrrolidine ring in 2-methyl-6-(pyrrolidin-3-yl)methylpyridine introduces additional complexity to the molecule, making it a promising candidate for exploring novel pharmacological activities. Researchers have reported that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be exploited in the development of therapeutic agents for chronic diseases such as neurodegenerative disorders and cardiovascular conditions.
The synthesis of 2-methyl-6-(pyrrolidin-3-yl)methylpyridine involves a multi-step process that combines principles from organic synthesis and catalysis. One common approach involves the nucleophilic substitution of a suitable pyridine derivative with a pyrrolidine-containing reagent. This reaction is typically carried out under mild conditions to ensure high yields and minimal side reactions. The optimization of reaction conditions, such as temperature, solvent, and catalyst selection, has been extensively studied to improve the overall efficiency of the synthesis.
In terms of physical properties, 2-methyl-6-(pyrrolidin-3-yl)methylpyridine is known for its high thermal stability, which makes it suitable for applications requiring prolonged exposure to elevated temperatures. Additionally, the molecule exhibits moderate solubility in common organic solvents, facilitating its use in various chemical reactions and formulations. Its electronic structure, characterized by conjugated π-systems, contributes to its strong absorption in the ultraviolet region, making it a candidate for optoelectronic applications.
Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic properties of 2-methyl-6-(pyrrolidin-3-yl)methylpyridine. Density functional theory (DFT) calculations have revealed that the molecule possesses a relatively low HOMO-LUMO gap, indicating its potential as a semiconductor material. This property has sparked interest in exploring its use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Furthermore, molecular dynamics simulations have provided valuable information about the molecule's conformational flexibility, which is crucial for understanding its interactions with biological systems.
The biological activity of 2-methyl-6-(pyrrolidin-3-yl)methylpyridine has been a focal point of recent research efforts. In vitro assays have demonstrated that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Moreover, studies on its interaction with enzymes such as cyclin-dependent kinases (CDKs) have revealed promising inhibitory effects, paving the way for further exploration in drug design.
From an environmental perspective, the biodegradability and eco-friendliness of 2-methyl-6-(pyrrolidin-3-yLmethylpyridine are critical considerations for its large-scale application. Preliminary studies indicate that the compound undergoes slow degradation under aerobic conditions, raising concerns about its long-term impact on ecosystems. However, ongoing research aims to develop sustainable methods for synthesizing and recycling this compound to minimize its environmental footprint.
In conclusion, 2-methyl
1337369-10-4 (2-methyl-6-(pyrrolidin-3-yl)methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)